Cas no 16656-50-1 (Phosphonic Acid, P-(Aminophenylmethyl)-, Diethyl Ester, Hydrochloride (1:1))

• Product Name: Phosphonic Acid, P-(Aminophenylmethyl)-, Diethyl Ester, Hydrochloride (1:1)
• CAS No: 16656-50-1
• MF: C₁₁H₁₉ClNO₃P
• MW: 279.700223207474
• CID: 211447
• PubChem ID: 24870697
• Update Time: 2025-05-20

Phosphonic Acid, P-(Aminophenylmethyl)-, Diethyl Ester, Hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-(aminophenylmethyl)-, diethyl ester, hydrochloride (1:1)
• DIETHYL (α-AMINOBENZYL)PHOSPHONATE HYDROCHLORIDE
• Diethyl(Alpha-Aminobenzyl)Phosphonate Hydrochloride
• (Aminophenylmethyl)phosphonic acid diethyl ester hydrochloride
• AURORA KA-1430
• diethyl 1-amino-1-phenyl-methylphosphate hydrochloride
• diethyl 1-amino-1-phenylmethylphosphonate hydrochloride
• Diethyl aminobenzylphosphonate hydrochloride
• diethyl aminophenylmethyl phosphonate hydrochloride
• NSC 113536
• TIMTEC-BB SBB003023
• DIETHYL (ALPHA-AMINOBENZYL)PHOSPHONATE HYDROCHLORIDE
• Phosphonic acid, P-(aminophenylmethyl)-, diethyl ester, hydrochloride (1:1)
• diethyl(alpha-aminobenzyl)-phosphonate hydrochloride
• Diethyl (amino(phenyl)methyl)phosphonate hydrochloride
• SCHEMBL1143183
• NSC113536
• (S)-tert-butyl (6-(pyrrolidine-2-carboxamido)hexyl)carbamate
• J-010298
• 16656-50-1
• diethyl amino(phenyl)methylphosphonate hydrochloride
• Diethyl (alpha-aminobenzyl)phosphonate hydrochloride, 97%
• diethyl [amino(phenyl)methyl]phosphonate hydrochloride
• NSC-113536
• AKOS015894984
• diethoxyphosphoryl(phenyl)methanamine;hydrochloride
• C11H19ClNO3P
• FT-0730937
• DB-243405
• Phosphonic Acid, P-(Aminophenylmethyl)-, Diethyl Ester, Hydrochloride (1:1)

• MDL： MFCD00101298
• Inchi： 1S/C11H18NO3P.ClH/c1-3-14-16(13,15-4-2)11(12)10-8-6-5-7-9-10;/h5-9,11H,3-4,12H2,1-2H3;1H
• InChI Key： XMRSFMWMNXQRAP-UHFFFAOYSA-N
• SMILES： Cl.P(C(C1C=CC=CC=1)N)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 279.07900
• Monoisotopic Mass: 279.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 231
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.141
• Melting Point: 191 °C (dec.) (lit.)
• Boiling Point: 350.6°Cat760mmHg
• Flash Point: 165.8°C
• PSA: 71.36000
• LogP: 4.41230
• Solubility: Not determined

Phosphonic Acid, P-(Aminophenylmethyl)-, Diethyl Ester, Hydrochloride (1:1) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates

Additional information on Phosphonic Acid, P-(Aminophenylmethyl)-, Diethyl Ester, Hydrochloride (1:1)

Phosphonic Acid, P-(Aminophenylmethyl)-, Diethyl Ester, Hydrochloride (1:1) – CAS No. 16656-50-1

The compound Phosphonic Acid, P-(Aminophenylmethyl)-, Diethyl Ester, Hydrochloride (1:1), with the CAS number 16656-50-1, is a significant molecule in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a phosphonic acid group with an aminophenylmethyl substituent and diethyl ester functionality. The hydrochloride salt form indicates its ability to form stable ionic complexes, making it suitable for various applications in research and industry.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its role as a precursor in the synthesis of organophosphorus polymers. These polymers exhibit exceptional thermal stability and flame retardancy, making them ideal for use in high-performance composites and coatings. The incorporation of the aminophenylmethyl group introduces additional functionality, enhancing the compound's versatility in chemical reactions.

The diethyl ester group in the molecule plays a crucial role in solubility and reactivity. This functionality allows for easier processing in organic solvents and facilitates its use in various synthetic pathways. Moreover, the hydrochloride salt form ensures compatibility with aqueous-based reactions, broadening its applicability across different chemical systems.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and esterification reactions. The use of modern catalytic systems has enabled higher yields and improved purity levels. Recent advancements in catalysis have further optimized these processes, making large-scale production more feasible.

The compound's applications extend beyond materials science into biomedical research. Studies have shown that derivatives of this phosphonic acid exhibit bioactivity against certain enzymes, suggesting potential uses in drug discovery. Its ability to form stable metal complexes has also led to investigations into its role as a chelating agent in medical imaging technologies.

From an environmental perspective, researchers are examining the biodegradation pathways of this compound to ensure its safe disposal and minimize ecological impact. Preliminary findings indicate that under specific conditions, the compound undergoes efficient microbial degradation without releasing harmful byproducts.

In conclusion, Phosphonic Acid, P-(Aminophenylmethyl)-, Diethyl Ester, Hydrochloride (1:1) is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for scientists and engineers seeking innovative solutions in materials development and biomedical research.